Cas no 2658-92-6 (2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl-)
2658-92-6 structure
Product Name:2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl-
2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl-
- 2-but-3-enyl-3-methylcyclohex-2-en-1-one
- 2658-92-6
- DTXSID60299019
- NSC-127532
- NSC 127532
- 2-(but-3-en-1-yl)-3-methylcyclohex-2-en-1-one
- NSC127532
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- Inchi: 1S/C11H16O/c1-3-4-7-10-9(2)6-5-8-11(10)12/h3H,1,4-8H2,2H3
- InChI Key: WKGMMXCUFOLHKE-UHFFFAOYSA-N
- SMILES: O=C1CCCC(C)=C1CCC=C
Computed Properties
- Exact Mass: 164.12018
- Monoisotopic Mass: 164.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2658-92-6 (2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl-) Related Products
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